Cas no 16405-98-4 (2,1,3-benzothiadiazole-5-carboxylic acid)

2,1,3-benzothiadiazole-5-carboxylic acid structure
16405-98-4 structure
Product Name:2,1,3-benzothiadiazole-5-carboxylic acid
CAS No:16405-98-4
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD01647555
CID:50404
PubChem ID:602011
Update Time:2025-04-18

2,1,3-benzothiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Benzo[c][1,2,5]thiadiazole-5-carboxylic acid
    • 2,1,3-Benzothiadiazole-5-carboxylic acid
    • 1,2,3-Benzothiadiazole-5-Carboxylic Acid
    • Benzo[1,2,5]thiadiazole-5-carboxylic acid
    • 2,1,3-Benzothiadiazol-5-carbonsaeure
    • 5-Carboxy-2,1,3-benzothiadiazol
    • Benzo-2,1,3-thiadiazole-5-carboxylic acid
    • BUTTPARK 46\04-59
    • RARECHEM AL BE 1094
    • TIMTEC-BB SBB007390
    • BENZO-1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID
    • CCG-110494
    • 2??,1,3-benzothiadiazole-5-carboxylic acid
    • AKOS002353602
    • SR-01000479438
    • EN300-110458
    • [2,1,3]-benzothiadiazole-5-carboxylic acid
    • NCGC00173877-01
    • benzo[1,2, 5]thiadiazole-5-carboxylic acid
    • W-205931
    • A810533
    • AKOS000111661
    • SR-01000479438-1
    • HMS1541J02
    • A810532
    • TimTec1_002664
    • 2 pound not1 pound not3-Benzothiadiazole-5-carboxylic acid
    • BB 0246856
    • 2,1,3-Benzothiadiazole-5-carboxylic acid, AldrichCPR
    • Q27451099
    • 16405-98-4
    • MFCD01647555
    • EN300-120216
    • 2,1,3-Benzothiadiazole-5-carboxylicacid
    • F0920-1420
    • AC-4619
    • DTXSID80345128
    • SDCCGMLS-0065945.P001
    • SCHEMBL257289
    • F3099-5682
    • 0HO
    • 2lambda4,1,3-benzothiadiazole-5-carboxylic acid
    • FT-0609001
    • PS-4267
    • SY039595
    • 4ddm
    • Benzo[c][1,2,5]thiadiazole-5-carboxylicacid
    • BBL010380
    • DTXCID80296202
    • STK712974
    • ALBB-029054
    • DB-011260
    • 2,1,3-benzothiadiazole-5-carboxylic acid
    • MDL: MFCD01647555
    • Inchi: 1S/C7H4N2O2S/c10-7(11)4-1-2-5-6(3-4)9-12-8-5/h1-3H,(H,10,11)
    • InChI Key: YHMXJZVGBCACMT-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(C(=O)O)=CC2=N1

Computed Properties

  • Exact Mass: 179.99900
  • Monoisotopic Mass: 179.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.608
  • Melting Point: 229-231 ºC
  • Boiling Point: 368.748 ℃ at 760 mmHg
  • Flash Point: 176.8±20.4 °C
  • Refractive Index: 1.749
  • PSA: 91.32000
  • LogP: 1.38950

2,1,3-benzothiadiazole-5-carboxylic acid Security Information

2,1,3-benzothiadiazole-5-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,1,3-benzothiadiazole-5-carboxylic acid Pricemore >>

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